Cas no 2680751-66-8 (Benzyl 4-(2-hydroxy-2-phenylethyl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(2-hydroxy-2-phenylethyl)piperazine-1-carboxylate
• CAS No: 2680751-66-8
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 5624004
• PubChem ID: 165932062
• Update Time: 2025-06-08

Benzyl 4-(2-hydroxy-2-phenylethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(2-hydroxy-2-phenylethyl)piperazine-1-carboxylate
• EN300-28297118
• 2680751-66-8
• Benzyl 4-(2-hydroxy-2-phenylethyl)piperazine-1-carboxylate

• Inchi： 1S/C20H24N2O3/c23-19(18-9-5-2-6-10-18)15-21-11-13-22(14-12-21)20(24)25-16-17-7-3-1-4-8-17/h1-10,19,23H,11-16H2
• InChI Key： JWYNNLISPZMQCG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CN1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 340.17869263g/mol
• Monoisotopic Mass: 340.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53Ų

Additional information on Benzyl 4-(2-hydroxy-2-phenylethyl)piperazine-1-carboxylate

Comprehensive Overview of Benzyl 4-(2-hydroxy-2-phenylethyl)piperazine-1-carboxylate (CAS No. 2680751-66-8)

Benzyl 4-(2-hydroxy-2-phenylethyl)piperazine-1-carboxylate (CAS No. 2680751-66-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a piperazine core, which is a common motif in many bioactive molecules, coupled with a benzyl group and a hydroxy-phenylethyl side chain. Its molecular formula and intricate architecture make it a subject of interest for drug discovery and development.

The compound's CAS number 2680751-66-8 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Researchers often search for "Benzyl 4-(2-hydroxy-2-phenylethyl)piperazine-1-carboxylate synthesis" or "2680751-66-8 applications" to explore its potential uses. Recent trends in scientific literature highlight its relevance in central nervous system (CNS) drug design, owing to the piperazine moiety's ability to modulate neurotransmitter systems.

One of the most frequently asked questions about this compound is, "What are the pharmacological properties of Benzyl 4-(2-hydroxy-2-phenylethyl)piperazine-1-carboxylate?" Preliminary studies suggest that its structure may interact with G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders. Additionally, its hydroxy-phenylethyl group could contribute to enhanced blood-brain barrier permeability, a desirable trait for CNS-active compounds.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly methods to produce Benzyl 4-(2-hydroxy-2-phenylethyl)piperazine-1-carboxylate. Queries like "2680751-66-8 green synthesis" reflect the growing demand for environmentally benign protocols. The compound's versatility also makes it a candidate for catalysis and material science applications, further broadening its industrial relevance.

Another hot topic is the compound's potential role in precision medicine. With advancements in computational chemistry, scientists are using molecular docking and QSAR modeling to predict its interactions with biological targets. Searches for "Benzyl 4-(2-hydroxy-2-phenylethyl)piperazine-1-carboxylate drug likeness" underscore the interest in its therapeutic potential. Its carboxylate group also opens doors for derivatization, enabling the creation of novel analogs with tailored properties.

From a regulatory standpoint, CAS No. 2680751-66-8 is not classified as a hazardous substance, aligning with global safety standards. However, researchers must adhere to ethical guidelines when exploring its applications. The compound's benzyl and piperazine components are well-documented in the literature, providing a solid foundation for further study.

In summary, Benzyl 4-(2-hydroxy-2-phenylethyl)piperazine-1-carboxylate (CAS No. 2680751-66-8) represents a promising scaffold in medicinal chemistry. Its multifaceted applications, from CNS drug development to sustainable synthesis, make it a compound worth watching. As scientific inquiries continue to evolve, this molecule is poised to play a pivotal role in addressing unmet medical and industrial needs.